Ethyl 2-(1-ethoxyvinyl)nicotinate

• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: ethyl 2-(1-ethoxyethenyl)pyridine-3-carboxylate
• InChI: InChI=1S/C12H15NO3/c1-4-15-9(3)11-10(7-6-8-13-11)12(14)16-5-2/h6-8H,3-5H2,1-2H3
• InChI Key: RREQHBYKGNIMIT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=C)C1=C(C=CC=N1)C(=O)OCC

Description

Ethyl 2-(1-ethoxyvinyl)nicotinate is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of ethyl 2-chloronicotinate (23 g), tributyl(1-ethoxyvinyl)tin (64 mL) and toluene (400 mL) was added tetrakis(triphenylphosphine)palladium(0) (7.3 g), and the mixture was stirred overnight at 80° C. under an argon atmosphere. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel column chromatography (NH, ethyl acetate/hexane), and then purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (27 g).